Cas no 1258650-76-8 (3-(4-amino-3-methylphenoxy)propanamide hydrochloride)

• Product Name: 3-(4-amino-3-methylphenoxy)propanamide hydrochloride
• CAS No: 1258650-76-8
• MF: C₁₀H₁₅ClN₂O₂
• MW: 230.691301584244
• CID: 4582961
• Update Time: 2025-06-08

3-(4-amino-3-methylphenoxy)propanamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(4-amino-3-methylphenoxy)propanamide hydrochloride

• Inchi： 1S/C10H14N2O2.ClH/c1-7-6-8(2-3-9(7)11)14-5-4-10(12)13;/h2-3,6H,4-5,11H2,1H3,(H2,12,13);1H
• InChI Key： NDNFLKNBQQKUKW-UHFFFAOYSA-N
• SMILES： O(C1C=CC(N)=C(C)C=1)CCC(=O)N.Cl

Additional information on 3-(4-amino-3-methylphenoxy)propanamide hydrochloride

Recent Advances in the Study of 3-(4-amino-3-methylphenoxy)propanamide hydrochloride (CAS: 1258650-76-8)

The compound 3-(4-amino-3-methylphenoxy)propanamide hydrochloride (CAS: 1258650-76-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and efficacy in preclinical models, paving the way for its potential development as a novel therapeutic agent.

One of the key areas of investigation has been the compound's role as a modulator of specific biological pathways. Research published in the Journal of Medicinal Chemistry (2023) highlights its ability to interact with key enzymes involved in inflammatory and proliferative processes. The study demonstrated that 3-(4-amino-3-methylphenoxy)propanamide hydrochloride exhibits selective inhibition of certain kinase targets, which are often implicated in cancer and autoimmune diseases. These findings suggest its potential utility in targeted therapy approaches.

Further investigations into the pharmacokinetic profile of this compound have revealed favorable absorption and distribution characteristics. A recent preclinical study conducted by a team at the University of Cambridge (2024) reported that the hydrochloride salt form enhances the compound's solubility and bioavailability, making it a more viable candidate for oral administration. This is particularly significant given the challenges often associated with the delivery of small molecule therapeutics.

In addition to its pharmacological properties, synthetic approaches to 3-(4-amino-3-methylphenoxy)propanamide hydrochloride have also been refined. A 2024 publication in Organic Process Research & Development detailed an optimized synthetic route that improves yield and purity while reducing environmental impact. This advancement is crucial for scaling up production should the compound progress to clinical trials.

Looking ahead, researchers are now focusing on the compound's potential in combination therapies. Preliminary data presented at the 2024 American Chemical Society meeting indicated synergistic effects when 3-(4-amino-3-methylphenoxy)propanamide hydrochloride is used alongside existing chemotherapeutic agents. These findings open new avenues for exploring its role in multidrug treatment regimens, particularly in oncology applications.

While these developments are promising, challenges remain in fully characterizing the compound's safety profile and therapeutic window. Current research efforts are directed toward comprehensive toxicological assessments and the identification of potential biomarkers for patient stratification. The coming years are expected to yield critical data that will determine the compound's translational potential from bench to bedside.